2-[11-(4-methylphenyl)undecyl]-1H-benzimidazole

• Molecular Formula: C25H34N2
• Molecular Weight: 362.5 g/mol
• IUPAC Name: 2-[11-(4-methylphenyl)undecyl]-1H-benzimidazole
• InChI: InChI=1S/C25H34N2/c1-21-17-19-22(20-18-21)13-9-7-5-3-2-4-6-8-10-16-25-26-23-14-11-12-15-24(23)27-25/h11-12,14-15,17-20H,2-10,13,16H2,1H3,(H,26,27)
• InChI Key: LGSJFUPWBADYCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCCCCCCCCCCC2=NC3=CC=CC=C3N2

Description

2-[11-(4-methylphenyl)undecyl]-1H-benzimidazole is a complex organic compound that belongs to the benzimidazole family Benzimidazoles are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[11-(4-methylphenyl)undecyl]-1H-benzimidazole typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 4-methylphenyl undecyl bromide.

Nucleophilic Substitution: The bromide is then reacted with 1H-benzimidazole under basic conditions to form the desired product.

Purification: The crude product is purified using column chromatography or recrystallization techniques.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for mixing and temperature control can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-[11-(4-methylphenyl)undecyl]-1H-benzimidazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions are common, especially at the benzylic position.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Sodium hydroxide or other strong bases.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alkanes or alcohols.

Substitution: Various substituted benzimidazole derivatives.

Scientific Research Applications

2-[11-(4-methylphenyl)undecyl]-1H-benzimidazole has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential as an antimicrobial agent.

Medicine: Investigated for its anticancer properties.

Industry: Utilized in the development of new materials and coatings.

Mechanism of Action

The mechanism of action of 2-[11-(4-methylphenyl)undecyl]-1H-benzimidazole involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, disrupting their normal function. This interaction can lead to the inhibition of cell growth in cancer cells or the destruction of bacterial cell walls.

Comparison with Similar Compounds

Similar Compounds

• 2-[11-(4-chlorophenyl)undecyl]-1H-benzimidazole
• 2-[11-(4-fluorophenyl)undecyl]-1H-benzimidazole
• 2-[11-(4-nitrophenyl)undecyl]-1H-benzimidazole

Uniqueness

2-[11-(4-methylphenyl)undecyl]-1H-benzimidazole is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the 4-methylphenyl group enhances its lipophilicity, making it more effective in penetrating cell membranes.